Cas no 6779-62-0 (Phosphinic isocyanate, diphenyl-)

• Product Name: Phosphinic isocyanate, diphenyl-
• CAS No: 6779-62-0
• MF: C₁₃H₁₀NO₂P
• MW: 243.19776391983
• CID: 387672
• PubChem ID: 21552676
• Update Time: 2025-04-19

Phosphinic isocyanate, diphenyl- Chemical and Physical Properties

Names and Identifiers

• Phosphinic isocyanate, diphenyl-
• [isocyanato(phenyl)phosphoryl]benzene
• diphenylphosphoryl isocyanate
• 6779-62-0
• DTXSID60615816
• SCHEMBL10346005
• AKOS025312011
• Diphenylphosphinic isocyanate

• Inchi： 1S/C13H10NO2P/c15-11-14-17(16,12-7-3-1-4-8-12)13-9-5-2-6-10-13/h1-10H
• InChI Key： KQFVBCBYFLCHQM-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)(N=C=O)=O

Computed Properties

• Exact Mass: 243.04491556g/mol
• Monoisotopic Mass: 243.04491556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 46.5Ų